![molecular formula C9H17F2NO B2457400 3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol CAS No. 2228149-00-4](/img/structure/B2457400.png)
3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol involves the inhibition of FAAH, which leads to an increase in endocannabinoid levels. Endocannabinoids are lipid signaling molecules that bind to cannabinoid receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of FAAH and subsequent increase in endocannabinoid levels. This can lead to various effects such as pain relief, anti-inflammatory effects, and anxiolytic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol in lab experiments include its selectivity for FAAH inhibition, its potential therapeutic applications, and its relatively simple synthesis method. However, its limitations include potential toxicity and the need for further research to fully understand its effects and potential side effects.
Future Directions
The potential future directions for research on 3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol include further studies on its potential therapeutic applications, exploration of its effects on other physiological systems, and investigation of its potential side effects and toxicity. Additionally, research on the development of more selective FAAH inhibitors and alternative methods of increasing endocannabinoid levels may also be explored.
Synthesis Methods
The synthesis of 3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol involves the reaction of 4,4-difluorocyclohexanone with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid. The resulting product is then treated with sodium borohydride to yield this compound.
Scientific Research Applications
3-Amino-3-(4,4-difluorocyclohexyl)propan-1-ol has been studied for its potential applications in various fields of scientific research. It has been found to be an effective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the degradation of endocannabinoids. This inhibition can lead to an increase in endocannabinoid levels, which has potential therapeutic applications in the treatment of various disorders such as pain, anxiety, and inflammation.
Properties
IUPAC Name |
3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17F2NO/c10-9(11)4-1-7(2-5-9)8(12)3-6-13/h7-8,13H,1-6,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIMWYJWHKWCASR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(CCO)N)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.